Cas no 115665-95-7 (trans-3-Bromo-β-nitrostyrene)

Technical Introduction: trans-3-Bromo-β-nitrostyrene trans-3-Bromo-β-nitrostyrene is a versatile nitroolefin derivative characterized by its bromine and nitro functional groups, which enhance its reactivity in organic synthesis. The trans-configuration ensures structural stability, while the electron-withdrawing nitro group facilitates Michael additions and cycloaddition reactions. The bromine substituent offers further functionalization potential via cross-coupling or nucleophilic substitution. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles. Its high purity and well-defined stereochemistry make it a reliable intermediate for researchers seeking precise control in synthetic pathways. Storage under inert conditions is recommended to maintain stability.
trans-3-Bromo-β-nitrostyrene structure
trans-3-Bromo-β-nitrostyrene structure
Product Name:trans-3-Bromo-β-nitrostyrene
CAS No:115665-95-7
MF:C8H6BrNO2
MW:228.042741298676
MDL:MFCD00226044
CID:130861
PubChem ID:24883179
Update Time:2025-06-09

trans-3-Bromo-β-nitrostyrene Chemical and Physical Properties

Names and Identifiers

    • (E)-1-Bromo-3-(2-nitrovinyl)benzene
    • trans-3-Bromo-β-nitrostyrene
    • Benzene,1-bromo-3-[(1E)-2-nitroethenyl]-
    • 1-bromo-3-(2-nitrovinyl)benzene
    • 642207_ALDRICH
    • AC1NZ7J8
    • A-nitrostyrene
    • CHEMBL445406
    • SureCN528279
    • trans-3-Bromo-
    • SCHEMBL528279
    • 1-bromo-3-[(E)-2-nitroethenyl]benzene
    • 15795-14-9
    • trans-3-Bromo-beta-nitrostyrene
    • AS-76313
    • A809887
    • BDBM512803
    • Benzene, 1-bromo-3-[(1E)-2-nitroethenyl]-
    • J-003315
    • acs.jmedchem.1c00409_ST.398
    • AKOS017269646
    • 1-bromo-3-[(E)-2-nitrovinyl]benzene
    • 1-bromo-3-(2-nitroethenyl)benzene
    • trans-3-Bromo-beta-nitrostyrene, 97%
    • NWHBBZILZXZIBO-SNAWJCMRSA-N
    • 115665-95-7
    • Benzene, 1-bromo-3-[(E)-2-nitroethenyl]-
    • trans-3-Bromo- beta -nitrostyrene
    • TRANS-3-BROMO-BETA-NITROSTYRENE 97
    • MDL: MFCD00226044
    • Inchi: 1S/C8H6BrNO2/c9-8-3-1-2-7(6-8)4-5-10(11)12/h1-6H/b5-4+
    • InChI Key: NWHBBZILZXZIBO-SNAWJCMRSA-N
    • SMILES: BrC1=CC=CC(/C=C/[N+](=O)[O-])=C1

Computed Properties

  • Exact Mass: 226.95819g/mol
  • Monoisotopic Mass: 226.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.596
  • Melting Point: 60-64 °C (lit.)
  • Boiling Point: 318.1°Cat760mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.636
  • PSA: 45.82000
  • LogP: 3.21970
  • Solubility: Not determined

trans-3-Bromo-β-nitrostyrene Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • Safety Term:S36/37

trans-3-Bromo-β-nitrostyrene Pricemore >>

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